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Compound of Interest

Compound Name: Bromobenzene-d5

Cat. No.: B116778 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Bromobenzene-d5 (CAS No. 4165-57-5), a deuterated analogue of

bromobenzene, is a flammable liquid that is toxic to aquatic life and can cause skin irritation.[1]

[2][3][4] Adherence to strict disposal protocols is essential to mitigate these risks and prevent

environmental contamination. This guide provides immediate, essential safety and logistical

information for the proper disposal of Bromobenzene-d5.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the chemical's hazards.

Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves, such as nitrile gloves, are required.[5]

Eye Protection: Chemical safety goggles and a face shield must be worn.[5]

Lab Coat: A flame-resistant lab coat should be worn.[5]

Respiratory Protection: If handling outside of a fume hood, a certified respirator is necessary.

[5]
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Hazard Summary: Bromobenzene-d5 is classified as a flammable liquid and vapor (H226),

causes skin irritation (H315), and is toxic to aquatic life with long-lasting effects (H411).[1][2] It

is imperative to keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][4]

Quantitative Data for Safe Handling and Disposal
While specific quantitative disposal limits are determined by local, state, and federal

regulations, the following table summarizes key safety and hazard data for Bromobenzene-d5,

which informs its proper handling and disposal.

Parameter Value Source

UN Number 2514 [1]

Class 3 (Flammable Liquid) [1]

Packing Group III [1]

Flash Point Not specified in search results

Aquatic Toxicity (Acute)
EC50: 15.7 mg/l (aquatic

invertebrates, 48h)
[6]

Aquatic Toxicity (Chronic) ErC50: 12.3 mg/l (algae, 72h) [6]

Biodegradability Not readily biodegradable [3][6]

Step-by-Step Disposal Protocol
The disposal of Bromobenzene-d5 must be carried out in compliance with all applicable

regulations. The following protocol outlines the necessary steps for its safe disposal.

1. Waste Identification and Segregation:

Bromobenzene-d5 is a halogenated organic compound.[7]

It must be collected in a dedicated, properly labeled hazardous waste container for

halogenated organic solvents.[5][7]
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Crucially, do not mix halogenated waste with non-halogenated organic waste, acids, bases,

or oxidizers.[5][7]

2. Container Management:

Use a container that is in good condition, compatible with Bromobenzene-d5, and has a

tight-fitting screw cap.[8][9] The original container may be used if it is in good condition.[1][9]

The container must be labeled with the words "HAZARDOUS WASTE" and the full chemical

name, "Bromobenzene-d5," along with its concentration.[5][9]

Keep the waste container closed at all times, except when adding waste.[5][8][9]

Store the waste container in a well-ventilated area, away from heat and sources of ignition.

[1][10]

3. Disposal of Contaminated Materials:

Any materials used to clean up spills of Bromobenzene-d5, such as vermiculite, sand, or

other absorbent materials, must be collected in a sealed container and disposed of as

halogenated hazardous waste.[5][11]

Empty containers of Bromobenzene-d5 should be handled as the product itself and

disposed of through an approved waste disposal plant.[1][2] Do not rinse the empty

container into the drain.

4. Arranging for Professional Disposal:

The ultimate disposal of Bromobenzene-d5 waste must be handled by a licensed

hazardous waste disposal contractor.[1][11]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup of the hazardous waste.[5]

5. Spill Response:

In the event of a spill, evacuate the area and eliminate all ignition sources.[11]
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Contain the spill using a spill kit with appropriate absorbent materials (e.g., vermiculite,

sand).[5][11]

Collect the absorbed material using non-sparking tools and place it into a sealed, labeled

hazardous waste container.[11]

Ventilate and wash the spill area after cleanup is complete.[11]

Do not wash spills into the sewer system.[11]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of Bromobenzene-d5.
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Start: Bromobenzene-d5 Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify as Halogenated Waste &
Segregate from Other Waste Streams

3. Use a Labeled, Compatible,
and Sealed Waste Container

4. Store in a Ventilated Area,
Away from Ignition Sources

Spill Occurs

Is there a spill?

Follow Spill Protocol:
- Evacuate & Secure Area
- Contain with Absorbent

- Collect in Sealed Container
- Decontaminate Area

Yes

5. Contact EHS for
Hazardous Waste Pickup

No

End: Professional Disposal

Click to download full resolution via product page

Bromobenzene-d5 Disposal Workflow
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By adhering to these procedures, you can ensure the safe and compliant disposal of

Bromobenzene-d5, protecting yourself, your colleagues, and the environment. Always consult

your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. armar-europa.de [armar-europa.de]

3. sds.chemdox.com [sds.chemdox.com]

4. isotope.com [isotope.com]

5. benchchem.com [benchchem.com]

6. sds.chemdox.com [sds.chemdox.com]

7. bucknell.edu [bucknell.edu]

8. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]

9. engineering.purdue.edu [engineering.purdue.edu]

10. carlroth.com:443 [carlroth.com:443]

11. nj.gov [nj.gov]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Bromobenzene-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116778#bromobenzene-d5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

